Cas no 2171250-26-1 ((1s,3s)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclobutane-1-carboxylic acid)

(1s,3s)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclobutane-1-carboxylic acid is a fluorinated cyclobutane derivative featuring an Fmoc-protected amino group and a carboxylic acid functionality. Its rigid cyclobutane backbone enhances conformational stability, while the 5-fluoro substitution on the benzamide moiety improves metabolic resistance and binding selectivity. The Fmoc group facilitates selective deprotection under mild basic conditions, making it suitable for peptide synthesis and solid-phase applications. The compound's structural features enable precise modifications in medicinal chemistry and bioconjugation, particularly in targeted drug design. Its balanced polarity ensures solubility in common organic solvents, supporting versatile synthetic utility. This intermediate is valuable for developing fluorinated bioactive molecules with enhanced pharmacokinetic properties.
(1s,3s)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclobutane-1-carboxylic acid structure
2171250-26-1 structure
Product Name:(1s,3s)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclobutane-1-carboxylic acid
CAS No:2171250-26-1
MF:C27H23FN2O5
MW:474.480330705643
CID:6226441
PubChem ID:165563845
Update Time:2025-10-24

(1s,3s)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (1s,3s)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclobutane-1-carboxylic acid
    • 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorobenzamido]cyclobutane-1-carboxylic acid
    • 2171864-33-6
    • (1s,3s)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorobenzamido]cyclobutane-1-carboxylic acid
    • 2171250-26-1
    • EN300-1545557
    • EN300-1531488
    • (1r,3r)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorobenzamido]cyclobutane-1-carboxylic acid
    • 2171179-51-2
    • EN300-1531224
    • Inchi: 1S/C27H23FN2O5/c28-16-9-10-24(22(13-16)25(31)29-17-11-15(12-17)26(32)33)30-27(34)35-14-23-20-7-3-1-5-18(20)19-6-2-4-8-21(19)23/h1-10,13,15,17,23H,11-12,14H2,(H,29,31)(H,30,34)(H,32,33)
    • InChI Key: IHIPOZAFBJJGBI-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C(=C1)C(NC1CC(C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 474.15910000g/mol
  • Monoisotopic Mass: 474.15910000g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 7
  • Complexity: 780
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 105Ų

(1s,3s)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclobutane-1-carboxylic acid Pricemore >>

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Additional information on (1s,3s)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclobutane-1-carboxylic acid

Research Brief on (1s,3s)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclobutane-1-carboxylic acid (CAS: 2171250-26-1)

The compound (1s,3s)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclobutane-1-carboxylic acid (CAS: 2171250-26-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclobutane carboxylic acid moiety makes it a versatile building block for the construction of complex peptide architectures. Researchers have successfully utilized this compound in solid-phase peptide synthesis (SPPS) to develop novel peptide conjugates with enhanced stability and bioavailability.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of (1s,3s)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclobutane-1-carboxylic acid exhibit promising inhibitory effects against specific enzymatic targets involved in inflammatory and oncogenic pathways. For instance, a recent publication in the Journal of Medicinal Chemistry reported that this compound showed moderate activity against protein kinases implicated in cancer progression, suggesting its potential as a scaffold for kinase inhibitor development.

Furthermore, the fluorobenzamide moiety in this compound has been explored for its ability to enhance binding affinity to target proteins. Computational modeling and molecular docking studies have revealed that the fluorine atom contributes to favorable hydrophobic interactions, thereby improving the compound's selectivity and potency. These findings are supported by experimental data from surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC) assays.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of this compound. Researchers are currently investigating various formulation strategies, including nanoparticle encapsulation and prodrug approaches, to address issues related to solubility and metabolic stability. Recent advancements in bioconjugation techniques have also opened new avenues for the targeted delivery of this compound to specific tissues or cells.

In conclusion, (1s,3s)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclobutane-1-carboxylic acid (CAS: 2171250-26-1) represents a valuable tool in medicinal chemistry, with potential applications spanning from peptide therapeutics to targeted drug delivery. Ongoing research efforts are expected to further elucidate its mechanistic insights and expand its utility in the development of next-generation pharmaceuticals.

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